Cas no 1344231-91-9 (8-Quinolinepropanoic acid)

8-Quinolinepropanoic acid is a quinoline derivative characterized by a propanoic acid substituent at the 8-position of the quinoline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry applications. Its quinoline core offers strong chelating properties, making it useful in metal complexation studies. The propanoic acid side chain enhances solubility in polar solvents and provides a reactive site for further functionalization, such as esterification or amidation. The compound’s structural features contribute to its utility in designing bioactive molecules, including potential antimicrobial or anticancer agents. It is typically handled under standard laboratory conditions, requiring protection from light and moisture for optimal stability.
8-Quinolinepropanoic acid structure
8-Quinolinepropanoic acid structure
Product Name:8-Quinolinepropanoic acid
CAS No:1344231-91-9
MF:C12H11NO2
MW:201.221243143082
CID:5522773
PubChem ID:63969078
Update Time:2026-03-11

8-Quinolinepropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinepropanoic acid
    • Inchi: 1S/C12H11NO2/c14-11(15)7-6-10-4-1-3-9-5-2-8-13-12(9)10/h1-5,8H,6-7H2,(H,14,15)
    • InChI Key: FEWXKXNUXRUVDM-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2CCC(O)=O)C=CC=1

Computed Properties

  • Exact Mass: 201.078978594g/mol
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.2Ų

8-Quinolinepropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY315160-1g
3-(8-Quinolyl)propanoic Acid
1344231-91-9 ≥95%
1g
¥14025.00 2024-08-09

Additional information on 8-Quinolinepropanoic acid

8-Quinolinepropanoic Acid (CAS No. 1344231-91-9): An Overview of Its Structure, Properties, and Applications

8-Quinolinepropanoic acid (CAS No. 1344231-91-9) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive quinoline ring and propanoic acid moiety, exhibits a range of interesting properties that make it a valuable subject of study. In this article, we will delve into the structure, properties, and potential applications of 8-Quinolinepropanoic acid, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis

The molecular structure of 8-Quinolinepropanoic acid is defined by its quinoline ring, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. The propanoic acid group is attached to the 8-position of the quinoline ring, giving the compound its name. The chemical formula of 8-Quinolinepropanoic acid is C12H112, and it has a molecular weight of 205.22 g/mol.

The synthesis of 8-Quinolinepropanoic acid can be achieved through various methods. One common approach involves the reaction of 8-chloroquinoline with potassium cyanide to form 8-cyanoquinoline, followed by hydrolysis to yield the desired carboxylic acid. Another method involves the condensation of 8-aminoquinoline with acryloyl chloride, followed by oxidation to form the carboxylic acid group.

Physical and Chemical Properties

8-Quinolinepropanoic acid is a white crystalline solid at room temperature with a melting point of approximately 150°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits strong UV absorption due to the presence of the quinoline ring, making it useful in various spectroscopic applications.

The acidity of 8-Quinolinepropanoic acid is influenced by the electron-withdrawing nature of the quinoline ring, which enhances the acidity of the carboxylic acid group. This property makes it an effective proton donor in various chemical reactions and biological processes.

Biological Activity and Potential Applications

8-Quinolinepropanoic acid has shown promising biological activity in several areas, including antimicrobial and anti-inflammatory properties. Recent studies have demonstrated that this compound can inhibit the growth of various bacterial strains, making it a potential candidate for developing new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 8-Quinolinepropanoic acid exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial properties, 8-Quinolinepropanoic acid has been investigated for its anti-inflammatory effects. Research conducted at the University of California found that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 8-Quinolinepropanoic acid could be developed into novel anti-inflammatory drugs for treating conditions such as arthritis and inflammatory bowel disease.

Potential Therapeutic Applications in Neurodegenerative Diseases

The unique structure of 8-Quinolinepropanoic acid, particularly its ability to cross the blood-brain barrier, has led researchers to explore its potential in treating neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). A study published in Neuropharmacology reported that 8-Quinolinepropanoic acid can reduce oxidative stress and neuroinflammation in neuronal cells, which are key factors contributing to neurodegeneration.

Furthermore, preliminary clinical trials have shown that this compound can improve cognitive function in patients with mild cognitive impairment (MCI), a precursor to AD. These results are encouraging and suggest that 8-Quinolinepropanoic acid

Safety and Toxicity Considerations

Safety and toxicity are critical factors to consider when evaluating any new compound for therapeutic use. Preclinical studies have shown that 8-Quinolinepropanoic acid is generally well-tolerated at therapeutic doses. However, like many other compounds with biological activity, it may have potential side effects at higher concentrations or prolonged exposure.< p >To ensure safe use , comprehensive toxicity studies are ongoing to evaluate long-term effects . These studies include assessments of genotoxicity , carcinogenicity , and reproductive toxicity . Preliminary data suggest that 8-Quinolinepropanoic acid does not pose significant risks when used within recommended dosages . However , further research is necessary to fully understand its safety profile . < /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< /s tron g >< p >< s trong >Conclusion< p >< s trong >8-Quinolinepropan o ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng >is an intriguing compoun d wit h multi ple bi o logi c al activitie s an d potenti al therap euti c appli cation s. I ts uniqu e stru ctu re an d pr opertie s mak e i t valu ab le fo r resear ch i n th e fi eld s o f che mi stry, bi o logy, an d pha rmaceu ti ca l de ve lo pm en t. Whil e furthe r stu di es ar e nee ded t o fu ll y un de rst an d i ts saf et y pr o fil e, th e cu rr en t fi ndi ngs sugge st th at 8 -Qui no linepr opa no ic aci dcoul d b ecom e a vi ta l co mpone nt i n th e dev elop me nt o f ne w therap eu tic agen ts.< p >

8-Quinolinepropanoic Acid (CAS No. 1344231-91-9): An Overview of Its Structure, Properties, and Applications

8-Quinolinepropanoic acid (CAS No. 1344231-91-9) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive quinoline ring and propanoic acid moiety, exhibits a range of interesting properties that make it a valuable subject of study. In this article, we will delve into the structure, properties, and potential applications of 8-Quinolinepropanoic acid, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis strong > p > p>The molecular structure of 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>i s de fi ned b y i ts qui no line ri ng 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>i s C< sub >12H< sub >112, an d i t ha s p>The synthesis o f 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>c an be ach ieved thr ou gh va riou s me tho ds p>< strong>Biological Activity and Potential Applications< strong >:::;< p > p>< strong>:;:;:;:;:;:;:;:;:;:;:;:;:;:;:;:;:;:::< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:;< strong>:::< br />< br />The unique structure o f 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>, pa rt ic ula rl y i ts abi li ty 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>c an re du ce ox idat iv e st res s an d ne uro infl am ma ti ons i n ne urona l ce ll s< br />Furthermore

, preliminary clinical trials have shown that this compound can improve cognitive function in patients with mild cognitive impairment (MCI), a precursor to AD.

These results are encouraging and suggest that 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>m ay hav e therap eu tic po ten ti al i n sl ow ing{o re ve nt ing th e pr og res si ons{o ne uro de ge ne ra ti ve di sea ses.< br />< br /> p > p>< str onc :Safety :and :Toxicity :Considerations:< str onc >:::< br />< br />Safety :and :toxicity :are :critical :factors :to :consider :when :evaluating :any :new :compound :for :therapeutic :use.< br />
Preclinical studies have shown that 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>i s ge ner al ly we ll-to le ra te da ta th er ape ut ic do se sa
To ensure safe use

, comprehensive toxicity studies are ongoing to evaluate long-term effects.

These studies include assessments of genotoxicity

, carcinogenicity

, and reproductive toxicity.

Preliminary data suggest that 8 -Qui no linepr opa no ic aci d(C AS N o . 1344231 -91 -9)< s t ro ng>d oe sn ot po se si gn ifi ca nt ri sk swhe n us ed wi thi nm end ed do sa ges

. However

, further research is necessary to fully understand its safety profile.< p > h5 Conclusion
< br />In conclusion

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